A portable microfluidic device for thermally controlled granular sample manipulation†
Lab on a Chip Pub Date: 2023-12-18 DOI: 10.1039/D3LC00888F
Abstract
Effective granular sample manipulation with a portable and visualizable microfluidic device is significant for lots of applications, such as point-of-care testing and cargo delivery. Herein, we report a portable microfluidic device for controlled particle focusing, migration and double-emulsion droplet release via thermal fields. The device mainly contains a microfluidic chip, a microcontroller with a DC voltage control unit, a built-in microscope with a video transmission unit and a smartphone. Five microheaters located at the bottom of the microfluidic chip are used to unevenly heat fluids and then induce thermal buoyancy flow and a thermocapillary effect, and the experiments can be conveniently visualized through a smartphone, which provides convenient sample detection in outdoor environments. To demonstrate the feasibility and multifunctionality of this device, the focusing manipulation of multiple particles is first analyzed by using silica particles and yeast cells as experimental samples. We can directly observe the particle focusing states on the screen of a smartphone, and the particle focusing efficiency can be flexibly tuned by changing the control voltage of the microheater. Then the study focus is transferred to single-particle migration. By changing the voltage combinations applied on four strip microheaters, the single particle can migrate at predetermined trajectory and speed, showing attractiveness for those applications needing sample transportation. Finally, we manipulate the special three-phase flow system of double-emulsion drops in thermal fields. Under the combined effect of the thermocapillary effect and increased instability, the shell of double-emulsion droplets gradually thins and finally breaks, resulting in the release of samples in inner cores. The core release speed can also be flexibly adjusted by changing the control voltage of the microheater. These three experiments successfully demonstrate the effectiveness and multifunctionality of this thermally actuated microfluidic device on granular manipulation. Therefore, this portable microfluidic device will be promising for lots of applications, such as analytical detection, microrobot actuation and cargo release.
Recommended Literature
- [1] Continuous synthesis of zinc oxide nanoparticles in supercritical water
- [2] Effect of sodium dodecyl sulphate and Brij-35 on the analysis of sulphonamides in physiological samples using direct injection and acetonitrile gradients
- [3] Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†
- [4] A Langmuir-like desorption model for reflecting the inhomogeneous pore structure of coal and its experimental verification
- [5] Notes from the Reports of Public Analysts
- [6] Substrate mediated redox partner selectivity of cytochrome P450†
- [7] Formation and growth of sub-3 nm particles in megacities: impact of background aerosols
- [8] Low resistance bicomponent spunbond materials for fresh air filtration with ultra-high dust holding capacity†
- [9] Contents list
- [10] The alloy-oxide interfacial ensemble effect of a multilayer core–shell nanomotor for hydrogen generation from ammonia borane†
Journal Nameļ¼Lab on a Chip
Research Products
-
CAS no.: 155535-23-2
-
CAS no.: 157887-82-6
-
CAS no.: 10294-48-1
-
CAS no.: 16742-48-6
